Cas no 173593-78-7 (Pentanoic acid, 2-cyano-2-methyl-5-oxo-, ethyl ester)

• Product Name: Pentanoic acid, 2-cyano-2-methyl-5-oxo-, ethyl ester
• CAS No: 173593-78-7
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 1358241
• Update Time: 2024-08-17

Pentanoic acid, 2-cyano-2-methyl-5-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-cyano-2-methyl-5-oxo-, ethyl ester

• Inchi： 1S/C9H13NO3/c1-3-13-8(12)9(2,7-10)5-4-6-11/h6H,3-5H2,1-2H3
• InChI Key： QQVPZMFEIHMENS-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C#N)(C)CCC=O

Computed Properties

• Exact Mass: 183.08959

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 318.3±32.0 °C(Predicted)
• PSA: 67.16